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Introduction
This technical guide provides a comprehensive overview of the spectroscopic data for the

heterocyclic compound 3-(2,4-Dimethoxyphenyl)-1H-pyrazole. This molecule is of significant

interest to researchers in medicinal chemistry and drug development due to the prevalence of

the pyrazole scaffold in numerous pharmacologically active agents.[1] A thorough

understanding of its spectroscopic properties is fundamental for its unambiguous identification,

purity assessment, and for tracking its transformations in chemical reactions. This guide will

delve into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data, offering insights into the structural features that give rise to the observed spectral

patterns. The methodologies for acquiring this data are also detailed to provide a self-validating

framework for researchers.

Molecular Structure and Key Features
The structure of 3-(2,4-Dimethoxyphenyl)-1H-pyrazole, with the chemical formula

C₁₁H₁₂N₂O₂ and a molecular weight of 204.23 g/mol , is characterized by a central five-

membered pyrazole ring attached to a 2,4-dimethoxyphenyl substituent.[2] The numbering of

the atoms, crucial for the assignment of NMR signals, is depicted in the diagram below.
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NMR Spectroscopy

IR Spectroscopy

Mass Spectrometry

¹H NMR
- N-H: 12.5-13.5 ppm (br s)
- Aromatic H: 6.4-7.7 ppm

- OCH₃: ~3.8 ppm (s)

¹³C NMR
- Aromatic C: 98-160 ppm

- OCH₃: ~55 ppm

IR (cm⁻¹)
- N-H stretch: 3100-3300

- C=N/C=C stretch: 1580-1610
- C-O-C stretch: 1020-1250

MS (m/z)
- [M+H]⁺: 205.24

- Fragmentation: Loss of CH₃

3-(2,4-Dimethoxyphenyl)-1H-pyrazole
C₁₁H₁₂N₂O₂

MW: 204.23
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Data of 3-(2,4-Dimethoxyphenyl)-1H-
pyrazole: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134343#spectroscopic-data-nmr-ir-mass-of-3-2-4-
dimethoxyphenyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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